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Compound of Interest

Compound Name: 4-Fluorothiophenol

Cat. No.: B130044

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for 4-Fluorothiophenol, a
crucial reagent in various chemical syntheses. Adherence to these guidelines is essential to
ensure a safe laboratory environment and minimize risks associated with the handling of this
chemical.

Chemical Identification and Properties

4-Fluorothiophenol, with the CAS number 371-42-6, is a flammable liquid and vapor
characterized by a strong stench.[1] It is essential to be aware of its physical and chemical
properties to handle it safely.

Table 1: Physical and Chemical Properties of 4-Fluorothiophenol
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Property Value Source
CAS Number 371-42-6 [2]
Molecular Formula C6H5FS [1][3]
Molecular Weight 128.17 g/mol [2]
Appearance Liquid [2][4]
Color Light yellow [4]

Odor Stench [11[4115]
Density 1.203 g/mL at 25 °C [2]
Flash Point 54 °C (129.2 °F) - closed cup [2][5]
Refractive Index n20/D 1.550 [2]

Hazard Identification and Classification

4-Fluorothiophenol is classified as a hazardous substance.[5] Understanding its potential
hazards is the first step toward safe handling.

Table 2: GHS Hazard Classification for 4-Fluorothiophenol
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Hazard Class Category Hazard Statement

o H226: Flammable liquid and
Flammable Liquids 3

vapor[6][2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA/ 2 H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation
Acute Toxicity (Oral) 3 Toxic if swallowed[5][7]
Acute Toxicity (Dermal) 3 Toxic in contact with skin[1][7]
Acute Toxicity (Inhalation) 3 Toxic if inhaled[5][7]

Signal Word: Danger[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4-

Fluorothiophenol to prevent exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Hand Protection

Protective gloves (e.g., Nitrile
rubber, 5-mil minimum
thickness). Change gloves

immediately if contaminated.

To prevent skin contact and

irritation.[8]

Eye Protection

Chemical safety goggles and a

full-face shield.

To protect against splashes
and vapors that can cause

serious eye irritation.[3][8]

Skin and Body Protection

Flame-retardant lab coat,
chemical-resistant apron, and

closed-toe shoes.

To prevent skin contact and
protect against splashes of the

flammable and toxic material.

[8]

Respiratory Protection

Use only within a certified
chemical fume hood. If a fume
hood is not available or if
aerosolization is possible, a
NIOSH-approved respirator
with an organic vapor cartridge

is required.

To prevent inhalation of vapors
which may cause respiratory
irritation and are toxic if
inhaled.[3][8]

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is necessary to minimize the risk of exposure and

accidents.

4.1. General Handling Procedures

o Work Area: Always handle 4-Fluorothiophenol in a well-ventilated area, preferably inside a

certified chemical fume hood.[3][9]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[6] Use only non-sparking tools and take precautionary measures against static discharge.

o Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and

face thoroughly after handling. Immediately change contaminated clothing.[6]
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» Avoid Contact: Avoid breathing vapors and contact with skin and eyes.[3][9]

4.2. Storage Procedures

Container: Keep the container tightly closed in a dry and well-ventilated place.[1][6]

Storage Area: Store in a designated flammables area.[1] The storage area should be cool
and well-ventilated.[3]

Inert Atmosphere: As the material is air-sensitive, store it under an inert gas like nitrogen.[1]

[3]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[3]

4.3. Spill Response Protocol

In the event of a spill, follow these procedures immediately:

e Evacuate: Evacuate unnecessary personnel from the spill area and move upwind.[1][9]

o Ventilate: Ensure adequate ventilation.[3]

» Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][5]

o Containment: Stop the leak if it is safe to do so0.[3] For small spills, absorb with an inert, non-
combustible material like vermiculite or sand.[1][9] For large spills, dike the area for later
recovery.[3]

o Cleanup: Wearing appropriate PPE, collect the absorbed material and recoverable product
into a sealed, labeled container for hazardous waste disposal.[1][9] Use non-sparking tools
for cleanup.[1]

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.[8]
Collect all cleaning materials for disposal as hazardous waste.[8]

4.4. Disposal Protocol

» All waste containing 4-Fluorothiophenol must be treated as hazardous waste.[1][8]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-3-04.pdf
https://store.apolloscientific.co.uk/storage/msds/PC4300_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-841428&DocumentType=MSD&Language=EN&Country=GB
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-3-04.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-3-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-3-04.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/PC4300_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-3-04.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC119650500&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-3-04.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/PC4300_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=5600%2F5661-3-04.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://store.apolloscientific.co.uk/storage/msds/PC4300_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Dichloro_5_fluorothiophenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Dichloro_5_fluorothiophenol.pdf
https://www.benchchem.com/product/b130044?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Dichloro_5_fluorothiophenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Dispose of the chemical and its container in accordance with local, state, and federal
regulations.[6] This should be done through an approved waste disposal plant.[1]

» Do not mix with other waste.[6] Handle uncleaned containers as you would the product itself.

[6]

First Aid Measures

Immediate medical attention is required for any exposure to 4-Fluorothiophenol.[5][7]

Table 4: First Aid Procedures for 4-Fluorothiophenol Exposure

Exposure Route First Aid Procedure

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

Inhalation o o ) ) )
artificial respiration. Seek immediate medical
attention.[7]

Take off immediately all contaminated clothing.

Skin Contact Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[7]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact . o .

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3]

Visual Workflow for Spill Response

The following diagram illustrates the logical steps to be taken in the event of a 4-
Fluorothiophenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 4-
Fluorothiophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130044+#4-fluorothiophenol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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